Cas no 32938-44-6 (2-Bromo-4-(bromomethyl)pyridine hydrobromide)

• Product Name: 2-Bromo-4-(bromomethyl)pyridine hydrobromide
• CAS No: 32938-44-6
• MF: C₆H₆Br₃N
• MW: 331.830539226532
• MDL: MFCD11617090
• CID: 1088588
• PubChem ID: 71720973
• Update Time: 2025-04-23

2-Bromo-4-(bromomethyl)pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(bromomethyl)pyridine hydrobromide
• PYRIDINE,2-BROMO-4-(BROMOMETHYL)-,HYDROBROMIDE (8Cl)
• 32938-44-6
• pyridine,2-bromo-4-(bromomethyl)-,hydrobromide
• 2-Bromo-4-(bromomethyl)pyridinehydrobromide
• 2-bromo-4-(bromomethyl)pyridine;hydrobromide
• DTXSID50856832
• EN300-223184
• SCHEMBL3197680
• 2-Bromo-4-(bromomethyl)pyridine--hydrogen bromide (1/1)
• 2-Bromo-4-(bromomethyl)pyridine HBr
• AKOS022173656
• AS-66928
• PYRIDINE,2-BROMO-4-(BROMOMETHYL)-,HBR
• A12425

• MDL： MFCD11617090
• Inchi： 1S/C6H5Br2N.BrH/c7-4-5-1-2-9-6(8)3-5;/h1-3H,4H2;1H
• InChI Key： YLFPZFMKJFKIKW-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=C(C=1)Br.Br

Computed Properties

• Exact Mass: 330.80299g/mol
• Monoisotopic Mass: 328.80504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Bromo-4-(bromomethyl)pyridine hydrobromide

Comprehensive Guide to 2-Bromo-4-(bromomethyl)pyridine hydrobromide (CAS No. 32938-44-6): Properties, Applications, and Market Insights

2-Bromo-4-(bromomethyl)pyridine hydrobromide (CAS No. 32938-44-6) is a specialized brominated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, often referred to as a key intermediate in organic synthesis, has garnered attention due to its unique reactivity and versatility. Researchers frequently search for high-purity 2-Bromo-4-(bromomethyl)pyridine hydrobromide suppliers, its synthetic applications, and safety data sheets (SDS), reflecting its importance in modern chemistry.

The molecular structure of 2-Bromo-4-(bromomethyl)pyridine hydrobromide features a pyridine ring substituted with bromine atoms at the 2- and 4-positions, with the latter bearing a bromomethyl group. This arrangement enhances its electrophilic properties, making it valuable for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. Recent trends in AI-assisted drug discovery have increased demand for such halogenated building blocks, as they enable rapid diversification of molecular scaffolds.

In pharmaceutical applications, CAS 32938-44-6 serves as a precursor for kinase inhibitors and antiviral agents. Its ability to introduce both bromine and reactive methylene groups makes it particularly useful for constructing heterocyclic compounds with potential bioactivity. Many researchers investigating cancer drug development or COVID-19 therapeutics have shown interest in this compound, as evidenced by search engine query patterns.

The agrochemical industry utilizes 2-Bromo-4-(bromomethyl)pyridine HBr in developing novel pesticides and herbicides. Its structural features allow for the creation of compounds with improved pest selectivity and environmental persistence profiles. With growing global concerns about food security and sustainable agriculture, this compound has seen increased research attention.

From a market perspective, the demand for high-quality 32938-44-6 has steadily risen, particularly from contract research organizations (CROs) and generic drug manufacturers. Suppliers emphasizing GMP-grade materials and batch-to-batch consistency tend to dominate this niche market. Analytical techniques like HPLC purity testing and NMR characterization are critical quality control measures for this compound.

Environmental and handling considerations for 2-Bromo-4-(bromomethyl)pyridine hydrobromide follow standard protocols for brominated compounds. Proper personal protective equipment (PPE) and ventilation systems are recommended during handling. The scientific community continues to explore greener synthetic routes for such intermediates, aligning with the broader green chemistry movement.

Recent patent literature reveals innovative applications of CAS 32938-44-6 in material science, particularly for creating functionalized polymers and coordination complexes. Its dual reactive sites enable the construction of sophisticated molecular architectures with potential applications in organic electronics and catalysis.

For researchers sourcing this material, important considerations include storage conditions (typically 2-8°C under inert atmosphere), solubility characteristics (soluble in polar organic solvents like DMF or DMSO), and stability data. These practical aspects frequently appear in search queries from laboratory professionals.

The future outlook for 2-Bromo-4-(bromomethyl)pyridine hydrobromide remains positive, driven by ongoing developments in precision medicine and targeted therapies. As the pharmaceutical industry continues to explore small molecule drugs and protein degraders, the demand for versatile intermediates like this compound is expected to grow correspondingly.